Gasoline compression ignition (GCI) combustion faces problems such as high maximum pressure rise rate (MPRR) and combustion deterioration at high loads. This paper aims to improve the engine performance of the GCI mode by regulating concentration stratification and promoting fuel-gas mixing by utilizing the double main-injection (DMI) strategy. Two direct injectors simultaneously injected gasoline with an octane number of 82.7 to investigate the energy ratio between the two main-injection and exhaust gas recirculation (EGR) on combustion and emissions. High-load experiments were conducted using the DMI strategy and compared with the single main-injection (SMI) strategy and conventional diesel combustion. The results indicate that the DMI strategy have a great potential to reduce the MPRR and improve the fuel economy of the GCI mode. At a 10 bar indicated mean effective pressure, increasing the main-injection-2 ratio (Rm−2) shortens the injection duration and increases the mean mixing time. Optimized Rm−2 could moderate the trade-off between the MPRR and the indicated specific fuel consumption with both reductions. An appropriate EGR should be adopted considering combustion and emissions. The DMI strategy achieves a highly efficient and stable combustion at high loads, with an indicated thermal efficiency (ITE) greater than 48%, CO and THC emissions at low levels, and MPRR within a reasonable range. Compared with the SMI strategy, the maximum improvement of the ITE is 1.5%, and the maximum reduction of MPRR is 1.5 bar/°CA.

Solar energy-driven photocatalytic water splitting has been investigated for decades to produce clean and renewable green hydrogen. In this paper, the cutting-edge research within the overall water splitting system is summarized from the one-step photocatalytic overall water splitting (POWS) system to the two-step system and the cocatalysts research in this field. In addition, the photocatalytic reaction engineering study is also reviewed which is crucial for future scale-up. This mini-review provides a picture of survey of recent progress of relevant overall water splitting system, with particular attention paid to material system and mechanistic breakthroughs, and highlights the challenge and opportunity of the current system.

The introduction of a practical solar cell by Bell Laboratory, which had an efficiency of approximately 6%, signified photovoltaic technology as a potentially viable energy source. Continuous efforts have been made to increase power conversion efficiency (PCE). In the present review, the advances made in solar cells (SCs) are summarized. Material and device engineering are described for achieving enhanced light absorption, electrical properties, stability and higher PCE in SCs. The strategies in materials and coating techniques for large area deposition are further elaborated, which is expected to be helpful for realizing high-efficiency SCs. The methods of light-harvesting in SCs via anti-reflecting coatings, surface texturing, patterned growth of nanostructure, and plasmonics are discussed. Moreover, progress in mechanical methods that are used for sun tracking are elaborated. The assistance of the above two protocols in maximizing the power output of SCs are discussed in detail. Finally, further research efforts needed to overcome roadblocks in commercialization were highlighted and perspectives on the future development of this rapidly advancing field are offered.

Free-piston engine generators (FPEGs) can be applied as decarbonized range extenders for electric vehicles because of their high thermal efficiency, low friction loss, and ultimate fuel flexibility. In this paper, a parameter-decoupling approach is proposed to model the design of an FPEG. The parameter-decoupling approach first divides the FPEG into three parts: a two-stroke engine, an integrated scavenging pump, and a linear permanent magnet synchronous machine (LPMSM). Then, each of these is designed according to predefined specifications and performance targets. Using this decoupling approach, a numerical model of the FPEG, including the three aforementioned parts, was developed. Empirical equations were adopted to design the engine and scavenging pump, while special considerations were applied for the LPMSM. A finite element model with a multi-objective genetic algorithm was adopted for its design. The finite element model results were fed back to the numerical model to update the LPMSM with increased fidelity. The designed FPEG produced 10.2 kW of electric power with an overall system efficiency of 38.5% in a stable manner. The model provides a solid foundation for the manufacturing of related FPEG prototypes.

Owing to increased penetration of three-phase and single-phase microgrids, distributed energy resources (DERs), and responsive loads, the maintenance of a three-phase balance by distribution networks is a significant challenge. Existing literature on distributed energy management for networked microgrids generally neglects the distribution network or employs a simplified phase balanced distribution network; thus, these evaluations are not applicable. Further, the underlying mutual coupling between the different phases of distribution feeders results in a more challenging situation. To solve this issue, this study sought to propose distributed energy management based on a three-phase unbalanced distribution network. Various three-phase or single-phase microgrids, utility-owned DERs, and responsive loads were coordinated through iteratively adjusted price signals. Based on the price signals received, the microgrid controllers (MCs) and distribution management system (DMS) updated the schedules of the DERs and responsive loads under their jurisdiction separately. The price signals were then updated according to the generation-load mismatch at each node and distributed to the corresponding MCs and DMS for the next iteration. The iteration continued until a sufficiently small generation-load mismatch was achieved at all nodes, that is, a balanced generation and load at all nodes under the agreed price signals. Considering a three-phase unbalanced distribution network, the price signals were determined per phase per node. Overall, the proposed distributed energy management coordinates microgrids, utility-owned DERs, responsive loads with guaranteed network constraints, and preserves the privacy of microgrid customers. This distributed energy management method was further demonstrated through various case studies on a three-phase networked microgrid test system.

Due to increasingly stringent fuel consumption and emission regulation, improving thermal efficiency and reducing particulate matter emissions are two main issues for next generation gasoline engine. Lean burn mode could greatly reduce pumping loss and decrease the fuel consumption of gasoline engines, although the burning rate is decreased by higher diluted intake air. In this study, dual injection stratified combustion mode is used to accelerate the burning rate of lean burn by increasing the fuel concentration near the spark plug. The effects of engine control parameters such as the excess air coefficient (Lambda), direct injection (DI) ratio, spark interval with DI, and DI timing on combustion, fuel consumption, gaseous emissions, and particulate emissions of a dual injection gasoline engine are studied. It is shown that the lean burn limit can be extended to Lambda = 1.8 with a low compression ratio of 10, while the fuel consumption can be obviously improved at Lambda = 1.4. There exists a spark window for dual injection stratified lean burn mode, in which the spark timing has a weak effect on combustion. With optimization of the control parameters, the brake specific fuel consumption (BSFC) decreases 9.05% more than that of original stoichiometric combustion with DI as 2 bar brake mean effective pressure (BMEP) at a 2000 r/min engine speed. The NOx emissions before three-way catalyst (TWC) are 71.31% lower than that of the original engine while the particle number (PN) is 81.45% lower than the original engine. The dual injection stratified lean burn has a wide range of applications which can effectively reduce fuel consumption and particulate emissions. The BSFC reduction rate is higher than 5% and the PN reduction rate is more than 50% with the speed lower than 2400 r/min and the load lower than 5 bar.

The structure of a power energy system is becoming more distributed than before. It becomes challenging to manage such a system in a centralized way, because a central authority may not exist or may not be trusted by all parties. Blockchain is a promising tool to address this challenge, by enabling trusted collaboration in the absence of a trusted central authority. Its use in the energy sector has been pioneered by several pilot projects. However, to date the energy sector has not seen large-scale deployment of blockchain, partly because the founders of those pilot projects, the public, and utilities have not reached consensus on the values and limitations of blockchain in energy. This perspective aims to bridge this gap. First, the philosophy and unique values of blockchain are discussed. Second, some promising blockchain-based applications in energy systems are presented. Third, some common misunderstandings of blockchain in energy are discussed. Last, some frequently-asked questions from utilities are discussed. Hopefully this perspective can help advance large-scale deployment of blockchain in energy systems.

Nonintrusive load monitoring (NILM) is crucial for extracting patterns of electricity consumption of household appliance that can guide users’ behavior in using electricity while their privacy is respected. This study proposes an online method based on the transient behavior of individual appliances as well as system steady-state characteristics to estimate the operating states of the appliances. It determines the number of states for each appliance using the density-based spatial clustering of applications with noise (DBSCAN) method and models the transition relationship among different states. The states of the working appliances are identified from aggregated power signals using the Kalman filtering method in the factorial hidden Markov model (FHMM). Thereafter, the identified states are confirmed by the verification of system states, which are the combination of the working states of individual appliances. The verification step involves comparing the total measured power consumption with the total estimated power consumption. The use of transient features can achieve fast state inference and it is suitable for online load disaggregation. The proposed method was tested on a high-resolution data set such as Labeled hIgh-Frequency daTaset for Electricity Disaggregation (LIFTED) and it outperformed other related methods in the literature.

Lithium (Li) metal is believed to be the “Holy Grail” among all anode materials for next-generation Li-based batteries due to its high theoretical specific capacity (3860 mAh/g) and lowest redox potential (−3.04 V). Disappointingly, uncontrolled dendrite formation and “hostless” deposition impede its further development. It is well accepted that the construction of three-dimensional (3D) composite Li metal anode could tackle the above problems to some extent by reducing local current density and maintaining electrode volume during cycling. However, most strategies to build 3D composite Li metal anode require either electrodeposition or melt-infusion process. In spite of their effectiveness, these procedures bring multiple complex processing steps, high temperature, and harsh experimental conditions which cannot meet the actual production demand in consideration of cost and safety. Under this condition, a novel method to construct 3D composite anode via simple mechanical modification has been recently proposed which does not involve harsh conditions, fussy procedures, or fancy equipment. In this mini review, a systematic and in-depth investigation of this mechanical deformation technique to build 3D composite Li metal anode is provided. First, by summarizing a number of recent studies, different mechanical modification approaches are classified clearly according to their specific procedures. Then, the effect of each individual mechanical modification approach and its working mechanisms is reviewed. Afterwards, the merits and limits of different approaches are compared. Finally, a general summary and perspective on construction strategies for next-generation 3D composite Li anode are presented.

Alkali carbonate-based sorbents (ACSs), including Na2CO3- and K2CO3-based sorbents, are promising for CO2 capture. However, the complex sorbent components and operation conditions lead to the versatile kinetics of CO2 sorption on these sorbents. This paper proposed that operando modeling and measurements are powerful tools to understand the mechanism of sorbents in real operating conditions, facilitating the sorbent development, reactor design, and operation parameter optimization. It reviewed the theoretical simulation achievements during the development of ACSs. It elucidated the findings obtained by utilizing density functional theory (DFT) calculations, ab initio molecular dynamics (AIMD) simulations, and classical molecular dynamics (CMD) simulations as well. The hygroscopicity of sorbent and the humidity of gas flow are crucial to shifting the carbonation reaction from the gas—solid mode to the gas—liquid mode, boosting the kinetics. Moreover, it briefly introduced a machine learning (ML) approach as a promising method to aid sorbent design. Furthermore, it demonstrated a conceptual compact operando measurement system in order to understand the behavior of ACSs in the real operation process. The proposed measurement system includes a micro fluidized-bed (MFB) reactor for kinetic analysis, a multi-camera sub-system for 3D particle movement tracking, and a combined Raman and IR sub-system for solid/gas components and temperature monitoring. It is believed that this system is useful to evaluate the real-time sorbent performance, validating the theoretical prediction and promoting the industrial scale-up of ACSs for CO2 capture.